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Abstract
Formylurea (H₂NCONHCHO), a molecule possessing both amide and formyl functional

groups, represents a compelling, yet underexplored, species in the landscape of astrochemical

research.[1] While direct detection in interstellar or cometary environments remains elusive, its

chemical precursors—urea and formic acid—are known to exist in these settings, suggesting

the high probability of formylurea's presence as a key intermediate in the formation of more

complex prebiotic molecules. This technical guide provides a comprehensive overview of the

current understanding of formylurea in astrochemical contexts, detailing its plausible formation

pathways, potential significance in prebiotic chemistry, and the experimental and observational

methodologies required for its future detection and characterization. This document is intended

for researchers in astrochemistry, planetary science, and the origin of life, as well as

professionals in drug development interested in prebiotic molecular evolution.

Introduction
The search for complex organic molecules (COMs) in the interstellar medium (ISM), comets,

and meteorites is fundamental to understanding the chemical origins of life.[2] These

extraterrestrial molecules may have seeded the early Earth with the building blocks necessary

for abiogenesis. Urea (NH₂CONH₂) has been a molecule of significant interest due to its role in

biological processes and its detection in various astrophysical environments.[3][4] Formylurea,

a derivative of urea, is postulated to be a critical stepping stone in the synthesis of more

complex structures, including nucleobases. This guide synthesizes the current theoretical and

indirect experimental evidence for the existence and importance of formylurea in space.
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Abundance and Distribution of Formylurea and its
Precursors
To date, there have been no definitive detections of formylurea in any astrochemical

environment. Consequently, there is no quantitative data on its abundance or distribution.

However, the abundances of its primary precursors, urea and formic acid, have been

constrained in several sources, providing a basis for estimating the potential for formylurea
formation.

Molecule Formula Environment
Abundance/Co
ncentration

Reference

Formylurea H₂NCONHCHO - Not yet detected -

Urea NH₂CONH₂ Sgr B2(N)
~5 x 10⁻¹¹ (in

G+0.693-0.027)
[5]

Murchison

Meteorite
Detected [3]

Interstellar Ice

Analogs

Stable against

UV and electron

bombardment

[6]

Formic Acid HCOOH
Comets,

Molecular Clouds
Detected [7]

Formamide

decomposition

product

- [7]

Formamide NH₂CHO

Multiple

interstellar

sources

Detected [7]

Table 1: Abundances of Formylurea and its Precursors in Astrochemical Environments.

Formation Pathways of Formylurea
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Computational studies have elucidated a plausible pathway for the formation of formylurea as

an intermediate in the synthesis of N,N'-diformylurea from urea and formic acid. This reaction

is thought to be self-catalyzed by formic acid.[7]

Reaction of Urea and Formic Acid
The initial step involves the formylation of urea by formic acid. This reaction is endothermic with

a significant energy barrier.[7] The proposed mechanism involves the protonation of the

carbonyl oxygen of urea by a formic acid molecule, making the carbonyl carbon more

electrophilic and susceptible to nucleophilic attack by the formate anion.

A subsequent reaction with another formic acid molecule can then lead to the formation of N,N'-

diformylurea, with formylurea acting as the intermediate.[7]

Formation of N,N'-Diformylurea from Urea and Formic Acid via a Formylurea Intermediate.

Experimental Protocols for Synthesis and Detection
While no specific experimental protocol for the synthesis of formylurea under astrochemical

conditions has been published, a general methodology for simulating the processing of

interstellar ices can be adapted. This protocol is based on the ultraviolet (UV) irradiation of ice

analogs containing the precursors of formylurea.

Preparation of Interstellar Ice Analogs and UV
Photolysis
Objective: To synthesize formylurea and other complex organic molecules by simulating the

energetic processing of interstellar ices.

Materials:

Ultra-high vacuum (UHV) chamber (P < 10⁻⁷ mbar)

Cryogenic cold finger (capable of reaching 10-15 K)

Infrared-transparent substrate (e.g., CsI, KBr)

Gas deposition system with mass flow controllers
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Broadband UV lamp (e.g., hydrogen discharge lamp)

Fourier Transform Infrared (FTIR) spectrometer for in-situ monitoring

Gas Chromatograph-Mass Spectrometer (GC-MS) for analysis of residues

Procedure:

Substrate Preparation: The substrate is cooled to 10-15 K within the UHV chamber.

Gas Mixture Preparation: A gas mixture containing precursors is prepared. A plausible

starting mixture for formylurea synthesis would be water (H₂O), urea (NH₂CONH₂), and

formic acid (HCOOH) in ratios relevant to interstellar abundances (e.g., H₂O:Urea:HCOOH =

100:1:1).

Ice Deposition: The gas mixture is deposited onto the cold substrate to form an amorphous

ice layer.

UV Irradiation: The ice sample is irradiated with the UV lamp for a specified duration. The UV

photons simulate the secondary photons produced by cosmic ray interactions with molecular

clouds.

In-situ Monitoring: The chemical evolution of the ice is monitored in real-time using FTIR

spectroscopy. The appearance of new vibrational bands can indicate the formation of new

molecules, including formylurea.

Warm-up and Residue Analysis: After irradiation, the sample is slowly warmed to room

temperature. Volatile species will sublimate, leaving a solid organic residue. This residue is

then extracted and analyzed using techniques such as GC-MS to identify the molecular

components.

General Experimental Workflow for the Synthesis and Detection of Formylurea in Simulated
Interstellar Ices.

Spectroscopic Data for Detection
The detection of formylurea in astrochemical environments will rely on the identification of its

unique spectroscopic signature. While laboratory spectra under astrophysically relevant
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conditions are not yet available, existing data from standard analytical techniques can guide

future observational searches.

Spectroscopic Technique Key Features Reference

Infrared (IR) Spectroscopy

Characteristic vibrational

modes for C=O, N-H, and C-N

bonds. The exact frequencies

in an ice matrix will be shifted

compared to gas or solid

phase spectra.

[1]

Mass Spectrometry (MS)

Molecular ion peak at m/z =

88.0273 u. Fragmentation

patterns can provide structural

information.

[1]

Nuclear Magnetic Resonance

(NMR)

¹H and ¹³C NMR spectra can

confirm the chemical structure.
[1]

Rotational Spectroscopy

Predictions of rotational

constants are necessary to

guide searches in the

millimeter and submillimeter

wavebands. These are not yet

experimentally determined for

formylurea.

-

Table 2: Available Spectroscopic Data for Formylurea.

For a definitive identification in the interstellar medium, laboratory measurements of the

rotational spectrum of formylurea are crucial. These measurements would provide the precise

transition frequencies that can be searched for using radio telescopes. Similarly, laboratory

infrared spectra of formylurea isolated in astrophysically relevant ice matrices (e.g., H₂O, CO,

CO₂) are needed for comparison with observations from infrared telescopes like the James

Webb Space Telescope.
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Significance for Prebiotic Chemistry and Drug
Development
The potential existence of formylurea in astrochemical environments has significant

implications for our understanding of prebiotic chemistry. As an intermediate in the formation of

more complex nitrogen-containing heterocycles, it could play a role in the abiotic synthesis of

nucleobases, the building blocks of RNA and DNA.[7] The study of such prebiotic reaction

pathways can provide insights into the molecular origins of life on Earth and the potential for life

elsewhere.

For drug development professionals, understanding the inventory of prebiotic molecules and

their formation pathways can inspire novel synthetic routes for bioactive compounds. The

inherent reactivity of molecules like formylurea, which are stable enough to accumulate but

reactive enough to participate in further synthesis, offers a model for the design of versatile

chemical scaffolds.

Future Directions
The study of formylurea in astrochemical environments is still in its infancy. Future research

should focus on the following key areas:

Laboratory Spectroscopy: Obtaining high-resolution rotational spectra and matrix-isolation

infrared spectra of formylurea to enable its detection in space.

Experimental Synthesis: Conducting dedicated laboratory experiments under simulated

astrophysical conditions to quantify the formation efficiency of formylurea from its

precursors.

Observational Searches: Performing targeted searches for the rotational and vibrational

signatures of formylurea in chemically rich interstellar regions, such as Sagittarius B2, and

in comets.

Meteorite Analysis: Developing and applying sensitive analytical techniques to search for

formylurea in carbonaceous chondrites.
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Computational Modeling: Expanding theoretical models to include a more comprehensive

network of reactions involving formylurea on the surfaces of interstellar grains.

Conclusion
Formylurea stands as a plausible yet undetected molecule of significant interest in

astrochemistry. Its formation from known interstellar and cometary molecules is theoretically

sound, and its role as an intermediate in prebiotic synthesis pathways is compelling. This

technical guide has outlined the current state of knowledge and provided a roadmap for future

research. The eventual detection and characterization of formylurea in astrochemical

environments would represent a significant step forward in our quest to understand the cosmic

origins of life's building blocks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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